5-(1-Amino-2-fluoroethyl)-2-fluorobenzonitrile

• Molecular Formula: C9H8F2N2
• Molecular Weight: 182.17 g/mol
• SMILES: C1=CC(=C(C=C1C(CF)N)C#N)F
• InChI: InChI=1S/C9H8F2N2/c10-4-9(13)6-1-2-8(11)7(3-6)5-12/h1-3,9H,4,13H2
• InChIKey: SIRAKNJPZBJHHX-UHFFFAOYSA-N

5-(1-Amino-2-fluoroethyl)-2-fluorobenzonitrile (CAS 1822989-41-2): Procurement-Ready Fluorinated Benzonitrile Building Block

5-(1-Amino-2-fluoroethyl)-2-fluorobenzonitrile is a fluorinated aromatic amine belonging to the amino‑fluoroethyl‑benzonitrile class, with molecular formula C9H8F2N2 and a molecular weight of 182.17 g/mol . The compound features a 2‑fluorobenzonitrile core substituted at the 5‑position with a 1‑amino‑2‑fluoroethyl side chain, distinguished from the more common 5‑(1‑aminoethyl)‑2‑fluorobenzonitrile analog (MW 164.18) by the additional fluorine atom on the ethyl side chain . Commercial sourcing is available at ≥95% purity , and the compound has been referenced in patent literature as a CCR5 antagonist lead scaffold [1].

Fluorinated benzonitrile building block for SAR exploration

5‑position regioisomer for CCR5 antagonist lead‑identification workflows

Research‑grade purity supply for medicinal chemistry

• [1] J-GLOBAL. Japanese Patent JP2008-505172: CCR5 modulator compounds of formula (I). Filing date 2005-07-04, Publication date 2008-02-21. Retrieved from https://jglobal.jst.go.jp/detail?JGLOBAL_ID=200903011692064868 View Source

Why 5-(1-Amino-2-fluoroethyl)-2-fluorobenzonitrile Cannot Be Replaced by Generic Aminoethyl-Bezonitrile Analogs

Generic substitution with the non‑fluorinated side‑chain analog (5‑(1‑aminoethyl)‑2‑fluorobenzonitrile, MW 164.18) fails because the fluoroethyl substituent introduces a chemically and pharmacologically distinct C–F bond at the terminal carbon of the side chain. In structurally related benzonitrile‑derived kinase inhibitor precursors, side‑chain fluorination was shown to enhance target binding affinity and metabolic stability relative to non‑fluorinated analogs [1]. Additionally, the 5‑position regioisomeric placement of the amino‑fluoroethyl group differentiates this compound from the 4‑position and 3‑position regioisomers (e.g., 4‑(1‑amino‑2‑fluoroethyl)benzonitrile, CAS 1246567‑31‑6), which exhibit divergent reactivity in downstream functionalization and distinct biological target preferences . For scientific procurement, selecting the correct regioisomer and side‑chain fluorination pattern is critical—replacement with a generic analog risks both altered synthetic trajectories and loss of target‑specific biological activity.

• Non‑fluorinated ethyl side‑chain analog may exhibit different metabolic stability and target binding profile.
• Regioisomeric substitution (4‑ or 3‑position) may shift biological target engagement away from CCR5.
• Racemic mixture supports early‑phase parallel screening, not final enantiopure API synthesis.

• [1] Kuujia. 4-(1-Amino-2-fluoroethyl)benzonitrile (CAS 1246567-31-6): reference to patent WO2023051234 demonstrating enhanced binding affinity and metabolic stability for fluorinated side-chain analogs vs. non-fluorinated comparators. Retrieved from https://www.kuujia.com/cas/1246567-31-6.html View Source

Quantitative Differentiation of 5-(1-Amino-2-fluoroethyl)-2-fluorobenzonitrile from Closest Analogs: Head-to-Head Evidence for Procurement Decisions

Side-Chain Fluorination Confers Measurable Molecular Weight and Lipophilicity Differentiation from the Non-Fluorinated Analog

The target compound carries a terminal fluorine on the ethyl side chain, increasing its molecular weight to 182.17 Da versus 164.18 Da for the non‑fluorinated analog 5‑(1‑aminoethyl)‑2‑fluorobenzonitrile . This additional fluorine atom is predicted to raise the computed logP by ~0.3–0.5 log units (class‑level inference from comparative analysis of fluorinated vs. non‑fluorinated phenethylamines [1]), with downstream implications for membrane permeability and metabolic stability. In a patent disclosure for the structurally related 4‑(1‑amino‑2‑fluoroethyl)benzonitrile scaffold (WO2023051234), the fluorinated side chain was explicitly reported to enhance binding affinity and metabolic stability compared to non‑fluorinated analogs [2].

MW & Lipophilicity

Class‑level

ΔMW +18 Da; est. ΔlogP +0.3–0.5

May influence membrane permeability and metabolic stability in lead optimization.

Inferred from fluorinated phenethylamine analogs; supported by patent WO2023051234 for 4‑position regioisomer.

Evidence Dimension	Molecular weight (MW) and predicted lipophilicity (ΔlogP)
Target Compound Data	MW: 182.17 Da; estimated ΔlogP: +0.3 to +0.5 vs. non-fluorinated analog
Comparator Or Baseline	5‑(1‑Aminoethyl)‑2‑fluorobenzonitrile; MW: 164.18 Da; baseline logP (non‑fluorinated side chain)
Quantified Difference	ΔMW = +17.99 Da; estimated ΔlogP ≈ +0.3 to +0.5
Conditions	Calculated physicochemical properties; class‑level inference supported by patent WO2023051234 for 4‑position regioisomer

Why This Matters

The higher molecular weight and lipophilicity of the fluoroethyl analog predict altered pharmacokinetic behavior—specifically enhanced membrane permeability and metabolic stability—making it a more suitable advanced intermediate than the non‑fluorinated analog for lead‑optimization campaigns where in vivo half‑life is a critical parameter.

• [1] Class-level inference: fluorine substitution on alkyl side chains typically increases logP by ~0.3–0.5 per fluorine atom in phenethylamine scaffolds (literature consensus, see PubChem computed logP comparisons for fluorinated vs. non-fluorinated benzonitrile derivatives). View Source
• [2] Kuujia. Citing WO2023051234: 4-(1-amino-2-fluoroethyl)benzonitrile as precursor for EGFR/HER2 inhibitors; fluorinated side chain enhances binding affinity and metabolic stability vs. non-fluorinated analogs. Retrieved from https://www.kuujia.com/cas/1246567-31-6.html View Source

Regioisomeric Placement at the 5-Position Distinguishes Target Engagement Profile from 4-Position and 3-Position Isomers

The 5‑(1‑amino‑2‑fluoroethyl) substitution on the 2‑fluorobenzonitrile core places the amino‑fluoroethyl side chain at the meta position relative to the nitrile and para to the fluorine. This regioisomeric arrangement is distinct from the 4‑position analog (CAS 1246567‑31‑6), which orients the side chain para to the nitrile, and the 3‑position analog (CAS 2173998‑84‑8), which places the side chain ortho to the nitrile . Patent literature identifies the 5‑position substitution pattern as an enabling feature for CCR5 receptor antagonism [1], whereas the 4‑position analog has been preferentially disclosed in the context of EGFR/HER2 kinase inhibition (WO2023051234) [2]. Although direct head‑to‑head potency data for all regioisomers are not publicly available, the divergent patent assignments imply distinct target‑engagement profiles that are regioisomer‑dependent.

Regioisomeric Target Engagement

Cross‑study comparable

5‑position CCR5 receptor modulation (JP2008‑505172)

vs

4‑position (CAS 1246567‑31‑6) EGFR/HER2 kinase inhibition (WO2023051234)

Regioisomer selection may determine biological pathway engagement.

Quantitative IC50 data not publicly available for free base.

Evidence Dimension	Regioisomeric target engagement preference based on patent assignments
Target Compound Data	5‑position regioisomer: associated with CCR5 receptor modulation (JP2008‑505172)
Comparator Or Baseline	4‑position regioisomer (CAS 1246567‑31‑6): associated with EGFR/HER2 kinase inhibition (WO2023051234); 3‑position regioisomer (CAS 2173998‑84‑8): limited patent disclosure for enzyme inhibition
Quantified Difference	Qualitative difference in patent‑assigned biological target class; quantitative IC50 values not available for the free base target compound
Conditions	Patent analysis; regioisomeric comparison based on disclosed biological utilities in independent patent documents

Why This Matters

Procurement decisions for regioisomeric benzonitrile intermediates must match the target biological pathway: the 5‑position isomer is the appropriate selection for CCR5‑focused programs, whereas the 4‑position isomer is mismatched for this indication and is instead suited to kinase inhibitor development.

• [1] J-GLOBAL. JP2008-505172: CCR5 modulator compounds of formula (I) encompassing 5-substituted 2-fluorobenzonitrile derivatives. Retrieved from https://jglobal.jst.go.jp/detail?JGLOBAL_ID=200903011692064868 View Source
• [2] Kuujia. WO2023051234: 4-(1-amino-2-fluoroethyl)benzonitrile as EGFR/HER2 inhibitor precursor. Retrieved from https://www.kuujia.com/cas/1246567-31-6.html View Source

Racemic 1-Amino-2-fluoroethyl Substitution Offers Synthetic Versatility Relative to Enantiopure Chiral Analogs

The target compound is supplied as the racemic mixture at the 1‑amino carbon center, in contrast to enantiopure analogs such as (S)‑5‑(1‑aminoethyl)‑2‑fluorobenzonitrile (CAS 870849‑70‑0) and (R)‑5‑(1‑aminoethyl)‑2‑fluorobenzonitrile (CAS 1213947‑58‑0) . While enantiopure compounds are essential for final‑stage chiral API synthesis, racemic intermediates offer greater synthetic flexibility for early‑stage medicinal chemistry exploration, as both enantiomers can be evaluated in parallel and the active enantiomer identified prior to committing to a costly asymmetric synthesis route. Commercial availability of the racemate at 95% purity provides a cost‑effective entry point for SAR campaigns .

Racemic vs Enantiopure

Data to verify

Racemic (this compound) ≥95% purity; supports parallel enantiomer SAR

vs

(S)/(R) enantiopure analogs Final asymmetric synthesis; higher cost

Racemate offers cost‑effective entry for hit‑to‑lead evaluation before chiral resolution.

No chiral attribution required for early SAR campaigns.

Evidence Dimension	Stereochemical configuration and synthetic utility
Target Compound Data	Racemic (unspecified stereochemistry at the 1‑amino center); supplied at 95% purity
Comparator Or Baseline	(S)‑5‑(1‑Aminoethyl)‑2‑fluorobenzonitrile (CAS 870849‑70‑0) and (R)‑5‑(1‑Aminoethyl)‑2‑fluorobenzonitrile (CAS 1213947‑58‑0): enantiopure, single stereoisomer
Quantified Difference	Qualitative difference: racemate vs. enantiopure; cost and synthetic accessibility favor the racemate for early‑phase research
Conditions	Commercial availability and synthetic strategy comparison

Why This Matters

For discovery‑stage laboratories, the racemic 5‑(1‑amino‑2‑fluoroethyl)‑2‑fluorobenzonitrile provides a pragmatic and economical starting point, enabling parallel evaluation of both enantiomeric configurations before committing resources to enantioselective synthesis, thereby accelerating hit‑to‑lead timelines.

Optimal Research and Industrial Application Scenarios for 5-(1-Amino-2-fluoroethyl)-2-fluorobenzonitrile Based on Quantitative Differentiation Evidence

CCR5 Antagonist Lead Discovery and SAR Exploration

The 5‑position regioisomeric configuration of this compound aligns with the CCR5 antagonist pharmacophore disclosed in JP2008‑505172 [1]. Medicinal chemistry teams pursuing CCR5‑mediated indications (HIV entry inhibition, inflammatory disease) should prioritize this regioisomer over the 4‑position or 3‑position analogs, which are associated with kinase inhibition (EGFR/HER2) rather than chemokine receptor modulation. The racemic nature of the commercially available material supports initial SAR evaluation prior to chiral resolution.

Fluorinated Advanced Intermediate for Metabolic Stability Optimization

Where a benzonitrile‑based intermediate is required for lead optimization, the terminal fluorine on the ethyl side chain is expected to enhance metabolic stability relative to the non‑fluorinated analog (5‑(1‑aminoethyl)‑2‑fluorobenzonitrile), based on class‑level evidence from WO2023051234 for the 4‑position regioisomer series [2]. This compound is therefore the preferred choice when in vivo half‑life improvement is a program objective.

Regioisomeric Selectivity Profiling in Kinase vs. GPCR Target Classes

The divergent patent assignments for the 5‑position (CCR5, JP2008‑505172) [1] and 4‑position (EGFR/HER2, WO2023051234) [3] regioisomers provide a basis for chemogenomic profiling studies. Procurement of both the 5‑ and 4‑position amino‑fluoroethyl benzonitriles enables systematic evaluation of regioisomer‑dependent target engagement across kinase and GPCR panels.

Application

Selection Property

Validation Focus

CCR5 antagonist lead identification

5‑position regioisomer identity

CCR5 target engagement assays

Lead optimization requiring metabolic stability

Terminal fluorine on ethyl side chain

In vitro metabolic stability assessment

Chemogenomic profiling of kinase vs GPCR targets

Regioisomeric selectivity (5‑ vs 4‑position)

Target class engagement panels

• [1] J-GLOBAL. JP2008-505172: CCR5 modulator compounds of formula (I) encompassing 5-substituted 2-fluorobenzonitrile derivatives. Retrieved from https://jglobal.jst.go.jp/detail?JGLOBAL_ID=200903011692064868 View Source
• [2] Kuujia. Citing WO2023051234: fluorinated side chain enhances metabolic stability vs. non-fluorinated analogs for 4-(1-amino-2-fluoroethyl)benzonitrile. Retrieved from https://www.kuujia.com/cas/1246567-31-6.html View Source
• [3] Kuujia. WO2023051234: 4-(1-amino-2-fluoroethyl)benzonitrile as EGFR/HER2 inhibitor precursor with low nanomolar IC50 values. Retrieved from https://www.kuujia.com/cas/1246567-31-6.html View Source